Cas no 174823-32-6 ((1S,4S)-2-Boc-2,5-diazabicyclo[2.2.2]octane Hydrochloride)

• Product Name: (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.2]octane Hydrochloride
• CAS No: 174823-32-6
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• CID: 111776
• PubChem ID: 69444582
• Update Time: 2025-04-18

(1S,4S)-2-Boc-2,5-diazabicyclo[2.2.2]octane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.2]octane Hydrochloride
• 5-{[(2-Methyl-2-propanyl)oxy]carbonyl}-5-aza-2-azoniabicyclo[2.2. 2]octane chloride
• (1S)-2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid 1,1-dimethylethyl ester . HCl
• 174823-32-6
• tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hydrochloride
• CS-0054713
• AKOS030627612
• EN300-257571
• SCHEMBL5445654
• tert-butyl2,5-diazabicyclo[2.2.2]octane-2-carboxylatehydrochloride
• SB40136
• 1629904-92-2
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid tert butyl ester hydrochloride
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)
• (1S,4S)-2-BOC-2,5-DIAZABICYCLO[2.2.2]OCTANE HYDROCHLORIDE,98%

• Inchi： 1S/C11H20N2O2.ClH/c1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8;/h8-9,12H,4-7H2,1-3H3;1H
• InChI Key： LWGQWSDLRMTPCC-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2CCC1CN2)=O

Computed Properties

• Exact Mass: 248.1291556g/mol
• Monoisotopic Mass: 248.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų